4-(4-methylbenzyl)-4H-1,2,4-triazole-3-thiol
Overview
Description
4-(4-methylbenzyl)-4H-1,2,4-triazole-3-thiol (MMBTT) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. MMBTT is a thiol derivative of triazole that exhibits unique properties, making it a promising candidate for use in various fields such as medicine, agriculture, and material science.
Scientific Research Applications
4-(4-methylbenzyl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields of scientific research. In medicine, this compound has been shown to exhibit antitumor, antimicrobial, and antifungal properties. In agriculture, this compound has been demonstrated to possess herbicidal and insecticidal activity. In material science, this compound has been used as a corrosion inhibitor and as a building block for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 4-(4-methylbenzyl)-4H-1,2,4-triazole-3-thiol varies depending on its application. In medicine, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes. In agriculture, this compound acts as a photosystem II inhibitor, leading to the inhibition of photosynthesis in plants. In material science, this compound acts as a corrosion inhibitor by forming a protective layer on the metal surface.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound also vary depending on its application. In medicine, this compound has been shown to induce apoptosis in cancer cells and to inhibit the activity of certain enzymes, leading to cell death. In agriculture, this compound inhibits photosynthesis in plants, leading to their death. In material science, this compound forms a protective layer on the metal surface, preventing corrosion.
Advantages and Limitations for Lab Experiments
One advantage of 4-(4-methylbenzyl)-4H-1,2,4-triazole-3-thiol is its simple synthesis method, which makes it easily accessible for laboratory experiments. Additionally, this compound exhibits unique properties that make it a promising candidate for various applications. However, one limitation of this compound is its potential toxicity, which requires careful handling in the laboratory.
Future Directions
There are several future directions for the research and application of 4-(4-methylbenzyl)-4H-1,2,4-triazole-3-thiol. In medicine, further research is needed to determine the efficacy of this compound as a potential anticancer agent. In agriculture, further research is needed to determine the potential of this compound as a herbicide and insecticide. In material science, further research is needed to explore the potential of this compound as a building block for the synthesis of other compounds.
Conclusion
In conclusion, this compound is a promising compound that exhibits unique properties and potential applications in various fields of scientific research. The simple synthesis method and diverse range of applications make this compound a promising candidate for further research and development. However, the potential toxicity of this compound requires careful handling and further investigation.
Properties
IUPAC Name |
4-[(4-methylphenyl)methyl]-1H-1,2,4-triazole-5-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3S/c1-8-2-4-9(5-3-8)6-13-7-11-12-10(13)14/h2-5,7H,6H2,1H3,(H,12,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCMCJDXGMAIQEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C=NNC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201169162 | |
Record name | 2,4-Dihydro-4-[(4-methylphenyl)methyl]-3H-1,2,4-triazole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201169162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
149747-24-0 | |
Record name | 2,4-Dihydro-4-[(4-methylphenyl)methyl]-3H-1,2,4-triazole-3-thione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=149747-24-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dihydro-4-[(4-methylphenyl)methyl]-3H-1,2,4-triazole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201169162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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